(5Z)-3-(2,4-dichlorobenzyl)-5-(pyridin-2-ylmethylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H10Cl2N2O2S
• Molecular Weight: 365.2 g/mol
• IUPAC Name: (5Z)-3-[(2,4-dichlorophenyl)methyl]-5-(pyridin-2-ylmethylidene)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H10Cl2N2O2S/c17-11-5-4-10(13(18)7-11)9-20-15(21)14(23-16(20)22)8-12-3-1-2-6-19-12/h1-8H,9H2/b14-8-
• InChI Key: LJHAVWHTKMRGAB-ZSOIEALJSA-N
• Isomeric SMILES: C1=CC=NC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=C(C=C(C=C3)Cl)Cl
• SMILES: C1=CC=NC(=C1)C=C2C(=O)N(C(=O)S2)CC3=C(C=C(C=C3)Cl)Cl

Description

(5Z)-3-(2,4-dichlorobenzyl)-5-(pyridin-2-ylmethylidene)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DCTD and has been studied extensively for its synthesis methods, mechanism of action, and biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DCTD is not fully understood, but it is believed to act by inhibiting various enzymes and proteins involved in cellular processes. DCTD has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been reported to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), an enzyme involved in insulin signaling pathways.
Biochemical and Physiological Effects
DCTD has been shown to exhibit various biochemical and physiological effects. It has been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. DCTD has also been shown to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has been reported to exhibit hepatoprotective activity by reducing liver damage in animal models.

Advantages and Limitations for Lab Experiments

DCTD has various advantages and limitations for lab experiments. One of the advantages is its low toxicity, which makes it suitable for in vitro and in vivo studies. It is also stable under various conditions and can be easily synthesized in the laboratory. However, one of the limitations is its poor solubility in water, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are various future directions for the study of DCTD. One of the directions is the development of DCTD-based drugs for the treatment of various diseases such as cancer and diabetes. Another direction is the study of the structure-activity relationship of DCTD and its analogs to understand the molecular basis of its biological activities. Further studies are also needed to explore the potential of DCTD as a lead compound for the development of new drugs.
Conclusion
In conclusion, (5Z)-3-(2,4-dichlorobenzyl)-5-(pyridin-2-ylmethylidene)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its synthesis methods, mechanism of action, and biochemical and physiological effects. DCTD has various advantages and limitations for lab experiments and has numerous future directions for further research.

Synthesis Methods

The synthesis of DCTD involves the reaction of 2,4-dichlorobenzaldehyde and 2-pyridinecarboxaldehyde with thiosemicarbazide in the presence of acetic acid. The reaction yields DCTD as a yellow crystalline solid with a melting point of 210-212°C. The purity of the compound can be confirmed by various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

DCTD has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been reported to exhibit various biological activities such as antimicrobial, antitumor, anti-inflammatory, and antidiabetic properties. DCTD has been shown to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and leukemia cells. It has also been reported to exhibit antidiabetic activity by reducing blood glucose levels in animal models.